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Compound of Interest

Compound Name: Suprifen

CAS No.: 52671-39-3

Cat. No.: B1208504

Get Quote

A critical point of clarification for researchers, scientists, and drug development professionals:

the trade name "Suprifen" has been used for the chemical compound Oxilofrine. However, it is

often confused with "Suprofen," a different non-steroidal anti-inflammatory drug (NSAID). Due

to the differing hazard profiles of these two substances, it is imperative to correctly identify the

chemical you are handling before proceeding with any disposal protocol.

This guide provides essential safety and logistical information for the proper disposal of both

Oxilofrine and Suprofen, ensuring the safety of laboratory personnel and compliance with

regulations.

Comparative Data: Oxilofrine vs. Suprofen
To prevent procedural errors, the following table summarizes the key characteristics of both

compounds.
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Feature Oxilofrine Suprofen

Chemical Name
(1R,2S)-4-(1-hydroxy-2-

(methylamino)propyl)phenol

2-(4-(thiophen-2-

ylcarbonyl)phenyl)propanoic

acid

CAS Number 365-26-4 (for Oxilofrine) 40828-46-4

Molecular Formula C10H15NO2 C14H12O3S

Primary Hazard Harmful if swallowed[1] Toxic if swallowed[2][3]

GHS Classification
Acute toxicity, oral (Category

4)

Acute toxicity, oral (Category

3)[2]

General Disposal Procedures for Laboratory
Chemicals
As specific, detailed experimental protocols for the disposal of Oxilofrine and Suprofen are not

publicly available, general best practices for the disposal of laboratory chemical waste should

be followed. These procedures are designed to minimize risk to personnel and the

environment.

Step 1: Personal Protective Equipment (PPE)

Before handling either chemical, ensure you are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

Step 2: Waste Identification and Segregation

Do not mix chemical wastes. Keep Oxilofrine and Suprofen waste separate from each other

and from other chemical waste streams.
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Label your waste container clearly with the full chemical name and any relevant hazard

warnings.

Step 3: In-Lab Waste Collection

Use a designated, sealed container for the collection of waste.

For solid waste (e.g., contaminated filter paper, weighing boats), place it in a clearly labeled,

sealed bag or container.

For liquid waste (e.g., solutions), use a compatible, leak-proof container.

Step 4: Disposal Path Determination

The preferred method for disposing of chemical waste is through a licensed hazardous waste

disposal company. Consult your institution's Environmental Health and Safety (EHS) office for

specific guidance and procedures.

Alternative Disposal (for small quantities of less hazardous materials, with EHS approval):

In the absence of a take-back program or a licensed disposal service, and only if permitted by

your local regulations and institutional policies, the following steps may be considered for

household quantities of pharmaceuticals, but are generally not recommended for laboratory

waste:

Remove the material from its original container.

Mix it with an undesirable substance such as used coffee grounds or cat litter. This makes

the chemical less appealing to children and pets and unrecognizable to anyone who might

go through the trash.[4][5]

Place the mixture in a sealed plastic bag or other container to prevent leakage.[4][5]

Dispose of the sealed container in the household trash.[4]

IMPORTANT: Never flush laboratory chemicals down the drain unless explicitly instructed to do

so by your EHS office and local wastewater authority.[1][5]
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Disposal Decision Workflow
The following diagram illustrates a general decision-making process for the disposal of

laboratory chemicals like Oxilofrine and Suprofen.

Identify Chemical Waste

Consult Safety Data Sheet (SDS)

Is the waste hazardous?

Contact Environmental Health & Safety (EHS)

Yes

Dispose as Non-Hazardous Waste
(per institutional guidelines)

No

Follow EHS Disposal Protocol

Disposal Complete

Click to download full resolution via product page

Caption: Chemical Waste Disposal Workflow.
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By adhering to these guidelines and consulting with your institution's safety professionals, you

can ensure the safe and responsible disposal of Suprifen (Oxilofrine) and other laboratory

chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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